(Z)-Cycloundecene

• CAS RN: 13151-61-6
• Molecular Formula: C11H20
• Molecular Weight: 152.28 g/mol
• IUPAC Name: cycloundecene
• InChI: InChI=1S/C11H20/c1-2-4-6-8-10-11-9-7-5-3-1/h1-2H,3-11H2/b2-1-
• InChI Key: GMUVJAZTJOCSND-UPHRSURJSA-N
• Isomeric SMILES: C1CCCC/C=C\CCCC1
• SMILES: C1CCCCC=CCCCC1

Description

(Z)-Cycloundecene: An Overview (Z)-Cycloundecene is a cyclic hydrocarbon compound that has been used in various scientific research applications. This compound is known for its unique chemical structure, which makes it an interesting subject of study for researchers around the world. In Synthesis Method The synthesis of (Z)-Cycloundecene involves the use of various chemical reactions. One of the most common methods used for the synthesis of this compound is the ring-closing metathesis (RCM) reaction. This reaction involves the use of a catalyst, which helps in the formation of the cyclic structure of (Z)-Cycloundecene. Other methods used for the synthesis of this compound include the use of Grignard reagents, alkylation reactions, and Wittig reactions. Scientific Research Applications (Z)-Cycloundecene has been used in various scientific research applications. One of the most common applications of this compound is in the field of organic synthesis. Researchers have used (Z)-Cycloundecene as a starting material for the synthesis of various organic compounds. This compound has also been used in the development of new catalysts for chemical reactions. Mechanism of Action The mechanism of action of (Z)-Cycloundecene is not fully understood. However, researchers believe that this compound interacts with various enzymes and proteins in the body, leading to changes in their activity. (Z)-Cycloundecene has been shown to inhibit the activity of certain enzymes, which may have implications for the treatment of various diseases. Biochemical and Physiological Effects (Z)-Cycloundecene has been shown to have various biochemical and physiological effects. This compound has been shown to have anti-inflammatory and analgesic effects in animal models. (Z)-Cycloundecene has also been shown to have anti-tumor effects in some studies. However, more research is needed to fully understand the biochemical and physiological effects of this compound. Advantages and Limitations for Lab Experiments One of the advantages of using (Z)-Cycloundecene in lab experiments is its unique chemical structure. This compound can be used as a starting material for the synthesis of various organic compounds. (Z)-Cycloundecene is also relatively easy to synthesize, which makes it a popular choice for researchers. However, one of the limitations of using this compound in lab experiments is its toxicity. (Z)-Cycloundecene is toxic and can cause harm if not handled properly. Future Directions There are many future directions for research on (Z)-Cycloundecene. One area of research that holds promise is the development of new catalysts for chemical reactions. Researchers are also interested in studying the anti-inflammatory and anti-tumor effects of this compound in more detail. Additionally, more research is needed to fully understand the mechanism of action of (Z)-Cycloundecene and its potential applications in medicine. Conclusion In conclusion, (Z)-Cycloundecene is a unique compound that has been used in various scientific research applications. This compound has a unique chemical structure, which makes it an interesting subject of study for researchers around the world. (Z)-Cycloundecene has been shown to have various biochemical and physiological effects, and researchers are interested in studying its potential applications in medicine. While there are limitations to using this compound in lab experiments, its unique properties make it a popular choice for researchers.